Cas no 99595-76-3 (Phenol,4-ethynyl-2-methyl-)

• Product Name: Phenol,4-ethynyl-2-methyl-
• CAS No: 99595-76-3
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 797201
• PubChem ID: 53426607
• Update Time: 2025-04-19

Phenol,4-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-ethynyl-2-methyl-
• 4-ETHYNYL-2-METHYL-PHENOL
• SCHEMBL172851
• 99595-76-3
• 4-ethynyl-2-methylphenol
• AKOS006240002
• DTXSID10699282

• Inchi： 1S/C9H8O/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6,10H,2H3
• InChI Key： ZGWMWUAKTFHAKF-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#C)=CC=1C

Computed Properties

• Exact Mass: 132.058
• Monoisotopic Mass: 132.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2A^2